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Compound of Interest

Compound Name:
2,2-Difluoro-4-

methylenepentanedioic acid

Cat. No.: B580828 Get Quote

Disclaimer: This technical guide provides information on 2,2-Difluoro-4-pentenoic acid. No

public domain information could be located for "2,2-Difluoro-4-methylenepentanedioic acid."

The data herein should not be considered applicable to any other compound.

Introduction
This document provides a summary of the known chemical and physical properties of 2,2-

Difluoro-4-pentenoic acid. This fluorinated carboxylic acid is of interest to researchers in

medicinal chemistry and materials science due to the unique properties conferred by the gem-

difluoro group. The information is intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
The following table summarizes the key quantitative data available for 2,2-Difluoro-4-pentenoic

acid.
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Property Value Source

Molecular Formula C5H6F2O2 [1][2]

Molecular Weight 136.10 g/mol [1]

CAS Number 55039-89-9 [1][2][3]

IUPAC Name 2,2-difluoropent-4-enoic acid [1][2]

Boiling Point 56-58 °C (at 3 mmHg) [3]

Refractive Index 1.3845-1.3895 (at 20 °C) [2]

Form Liquid [2]

Appearance Clear colorless to yellow [2]

Purity (Assay GC) ≥96.0% [2]

Purity (Aqueous acid-base

Titration)
≥96.0 to ≤104.0% [2]

XLogP3 1.6 [1]

Spectroscopic Data
While detailed spectra are not provided in the search results, the existence of 13C NMR

spectra is noted.[1] Predicted mass spectrometry data for various adducts is also available.[4]

Experimental Protocols
Detailed experimental protocols for the synthesis of 2,2-Difluoro-4-pentenoic acid are not

available in the public domain based on the conducted searches.

Biological Activity and Signaling Pathways
There is no publicly available information regarding the biological activity or any associated

signaling pathways for 2,2-Difluoro-4-pentenoic acid.

Mandatory Visualization
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As no specific experimental workflows or signaling pathways for 2,2-Difluoro-4-pentenoic acid

were found, a generalized logical workflow for the synthesis of a difluorinated carboxylic acid is

presented below. This is a conceptual representation and not a validated protocol for the target

compound.

Starting Material
(e.g., Ketoester)

Fluorination Reaction
(e.g., with Selectfluor)

Reagents Difluorinated IntermediateForms HydrolysisUndergoes Final Product
(Difluorinated Carboxylic Acid)

Yields

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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